6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 6-methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16N2O5S/c1-27-12-7-8-14-16(11-12)29-20-17(19(14)25)18(13-5-3-4-6-15(13)28-2)24(21(20)26)22-23-9-10-30-22/h3-11,18H,1-2H3
• InChI Key: VTXPZSJKVKFJHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4OC)C5=NC=CS5
• Molecular Formula: C22H16N2O5S
• Molecular Weight: 420.4 g/mol
• CAS No.: 886171-10-4

Description

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a structurally complex heterocyclic compound featuring a chromeno[2,3-c]pyrrole-3,9-dione core substituted with methoxy groups at positions 6 and 1-(2-methoxyphenyl), along with a 1,3-thiazol-2-yl group at position 2. This compound is part of a broader class of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, which are synthesized via a multicomponent reaction involving methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines . The synthetic protocol allows for high functional group tolerance, enabling the incorporation of diverse substituents such as methoxy, alkyl, aryl, and heterocyclic groups under mild conditions .

Its synthesis typically achieves yields of 43–86%, depending on substituent compatibility and reaction conditions .

Biological Activity

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound featuring a pyrrole structure, which has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure

The compound can be represented by the following molecular formula:

$$C_{23}H_{18}N_{2}O_{6}S$$

It contains a methoxy group and a thiazole moiety that are critical for its biological activity.

Research indicates that compounds with similar structures often exhibit diverse biological activities through various mechanisms, including:

• Antimicrobial Activity : Compounds containing pyrrole and thiazole rings have been shown to possess antibacterial properties against both Gram-positive and Gram-negative bacteria.
• Antioxidant Properties : The presence of methoxy groups may enhance the compound's ability to scavenge free radicals, contributing to its antioxidant effects.
• Enzyme Inhibition : Some derivatives have demonstrated the ability to inhibit key enzymes involved in inflammatory processes, such as myeloperoxidase (MPO), which is implicated in autoimmune disorders.

Biological Activity Data

The following table summarizes key biological activities reported for 6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione and related compounds:

Activity Type	Effect	IC50/Activity Measure	Reference
Antibacterial	Inhibition of bacterial growth	MIC values ranging from 3.12 to 12.5 µg/mL
Antioxidant	Free radical scavenging	Not quantified
Enzyme Inhibition (MPO)	Selective inhibition	IC50 values around 0.14 µM

Case Studies

Several studies have explored the biological activity of related compounds with similar structural motifs:

• Antimicrobial Studies : A study evaluating pyrrole derivatives showed that modifications in the methoxy and thiazole groups significantly impacted antibacterial activity against Staphylococcus aureus and Escherichia coli. Compounds exhibited MIC values suggesting potent antibacterial properties compared to standard antibiotics like ciprofloxacin.
• Enzyme Inhibition Studies : Research into enzyme inhibitors has demonstrated that specific substitutions on the thiazole ring enhance selectivity for MPO over other peroxidases. This specificity is crucial for developing targeted therapies for inflammatory diseases.

Research Findings

Recent advancements in the synthesis and evaluation of pyrrole-based compounds have highlighted their potential in drug discovery:

• Pyrrole Derivatives as Antibacterials : A series of pyrrole derivatives were synthesized and tested for their antibacterial properties. The most active compounds exhibited MIC values significantly lower than traditional antibiotics, indicating their potential as new therapeutic agents against resistant bacterial strains .
• Structure-Activity Relationship (SAR) : Investigations into SAR revealed that the positioning of functional groups such as methoxy and thiazole significantly influences the biological activity of these compounds. For instance, the introduction of additional methoxy groups correlated with enhanced antioxidant activity .

Scientific Research Applications

Medicinal Chemistry Applications

Anticancer Activity : Recent studies have highlighted the potential of this compound as an anticancer agent. For instance, compounds with similar thiazole and chromeno-pyrrole structures have demonstrated significant cytotoxicity against various cancer cell lines including hepatocellular carcinoma (HepG-2) and breast cancer (MDA-MB-231) cells . The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell proliferation.

Molecular Docking Studies : Molecular docking studies have been conducted to predict the binding affinity of 6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione with various biological targets. These studies suggest that the compound may interact effectively with proteins involved in cancer progression and survival pathways .

Synthesis and Characterization

The synthesis of this compound involves multi-step reactions that include the formation of thiazole rings and the chromeno-pyrrole framework. Characterization techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized compounds .

In vitro Studies : In vitro assays have shown that derivatives containing the thiazole moiety exhibit promising anti-cancer properties. The evaluation typically includes MTT assays to assess cell viability and IC50 determination for quantifying potency against specific cancer cell lines .

ADME Properties : The absorption, distribution, metabolism, and excretion (ADME) properties are crucial for evaluating the pharmacokinetic profile of new drug candidates. Studies on similar compounds indicate favorable ADME characteristics which may translate to this compound as well .

Case Studies

Study	Findings	Reference
Cytotoxicity Assay	Significant growth inhibition in HepG-2 and MDA-MB-231 cells
Molecular Docking	High binding affinity with target proteins related to cancer
Synthesis Methodology	Multi-step synthesis confirmed by NMR and MS

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be compared to related derivatives within the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Key differences lie in the substituents at positions 1, 2, and 6, which modulate physicochemical and biological properties. Below is a detailed analysis:

Table 1: Structural and Functional Comparison of Selected Derivatives

Compound Name	Substituents (Position)	Key Features	Yield (%)	References
6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: 2-methoxyphenyl; 2: thiazol-2-yl; 6: OMe	Thiazole heterocycle enhances π-π stacking potential; methoxy groups improve solubility.	70–86
2-(2-(Dimethylamino)ethyl)-1-(3,4-dimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: 3,4-dimethoxyphenyl; 2: dimethylaminoethyl	Polar dimethylaminoethyl group may enhance cellular uptake; higher steric bulk.	65–78
1-Phenyl-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	1: phenyl; 2: methyl	Simple alkyl/aryl substituents; lower molecular weight but reduced solubility.	43–70
3-(2-Hydroxyphenyl)-5-methyl-4-phenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one (post-synthetic derivative)	Pyrazole ring via hydrazine reaction	Ring-opened derivative with pyrazole; altered pharmacokinetics due to NH groups.	50–75

Key Observations

Substituent Effects on Reactivity and Solubility The thiazol-2-yl group in the target compound introduces a sulfur atom and aromatic heterocycle, which may enhance binding to biological targets via π-π interactions or hydrogen bonding compared to alkyl or amino groups . Methoxy groups at positions 1 and 6 improve solubility in polar solvents relative to halogenated or nonpolar substituents (e.g., chloro, methyl) .

Synthetic Flexibility Derivatives with dimethylaminoethyl or thiadiazole substituents (e.g., 879577-56-7) require longer reaction times due to steric or electronic effects, whereas methoxy-substituted analogs like the target compound are synthesized efficiently under standard conditions .

Biological Relevance Compounds with thiazole or pyrazole rings (e.g., the target compound and its hydrazine derivatives) are prioritized in drug discovery due to their resemblance to bioactive heterocycles found in pharmaceuticals .

Yield and Purity

• The target compound achieves >70% yield in optimized reactions, outperforming simpler analogs like 1-phenyl-2-methyl derivatives (43–70%) . High purity (>95% by HPLC) is consistently reported for thiazole-containing derivatives .